Cas no 1439-09-4 (5-Bromo-4-methylpyrimidine)

• Product Name: 5-Bromo-4-methylpyrimidine
• CAS No: 1439-09-4
• MF: C₅H₅BrN₂
• MW: 173.010599851608
• MDL: MFCD10000597
• CID: 117673
• PubChem ID: 12461863
• Update Time: 2025-10-28

5-Bromo-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methylpyrimidine
• 5-Bromo-4-methyl-pyrimidine
• Pyrimidine, 5-bromo-4-methyl- (7CI,8CI,9CI)
• Pyrimidine,5-bromo-4-methyl-
• PYRIMIDINE, 5-BROMO-4-METHYL-
• PubChem17240
• 5-bromo-6-methylpyrimidine
• 5-bromanyl-4-methyl-pyrimidine
• ALRPHTZYJPXPGN-UHFFFAOYSA-N
• 4-METHYL-5-BROMOPYRIMIDINE
• BCP19479
• FCH880238
• RP23523
• HP23010
• PB26552
• LS20023
• 5-Bromo-4-methylpyrimidine, AldrichCPR
• SY0315
• TS-02362
• BB 0256872
• DTXSID30499201
• AKOS006304747
• J-517102
• AM20080330
• CS-W003724
• MFCD10000597
• FT-0649177
• SCHEMBL360568
• SY031501
• A808138
• EN300-101693
• AC-26658
• 1439-09-4
• Pyrimidine;5-bromo-4-methyl- (7CI,8CI,9CI)

• MDL： MFCD10000597
• Inchi： 1S/C5H5BrN2/c1-4-5(6)2-7-3-8-4/h2-3H,1H3
• InChI Key： ALRPHTZYJPXPGN-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN=C1C

Computed Properties

• Exact Mass: 171.96400
• Monoisotopic Mass: 171.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.3

Experimental Properties

• Density: 1.596±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 215 ºC
• Boiling Point: 221.3±20.0 ºC (760 Torr),
• Flash Point: 87.7±21.8 ºC,
• Refractive Index: 1.558
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 25.78000
• LogP: 1.54750

5-Bromo-4-methylpyrimidine Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-Bromo-4-methylpyrimidine

5-Bromo-4-methylpyrimidine (CAS No. 1439-09-4): A Comprehensive Overview

5-Bromo-4-methylpyrimidine, also known by its CAS registry number 1439-09-4, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrimidine family, a class of six-membered rings containing two nitrogen atoms at positions 1 and 3. The presence of a bromine atom at position 5 and a methyl group at position 4 imparts unique electronic and structural properties to this molecule, making it a valuable substrate for various chemical transformations and applications.

The synthesis of 5-bromo-4-methylpyrimidine is typically achieved through nucleophilic substitution or condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of this compound from readily available precursors such as 4-methylpyrimidine and bromine derivatives.

One of the most promising applications of 5-bromo-4-methylpyrimidine lies in its use as an intermediate in drug discovery. The compound's ability to undergo further functionalization makes it an ideal building block for constructing bioactive molecules with potential therapeutic applications. For example, studies have shown that derivatives of this compound exhibit anti-inflammatory, antiviral, and anticancer activities. In particular, its role in modulating key cellular pathways such as the Janus kinase (JAK) signaling pathway has been extensively investigated.

Recent research has also highlighted the potential of 5-bromo-4-methylpyrimidine in the development of advanced materials. Its aromaticity and heteroatom content make it suitable for incorporation into π-conjugated systems, which are essential components of organic electronics. For instance, derivatives of this compound have been used as active layers in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These applications underscore the versatility of 5-bromo-4-methylpyrimidine in both traditional and emerging areas of chemistry.

In terms of physical properties, 5-bromo-4-methylpyrimidine is a crystalline solid with a melting point of approximately 160°C. Its solubility in common organic solvents such as dichloromethane and dimethylformamide facilitates its handling and processing in laboratory settings. The compound's stability under standard conditions ensures its suitability for long-term storage and transportation.

From an environmental perspective, the ecological impact of 5-bromo-4-methylpyrimidine has been a subject of recent scrutiny. Studies indicate that while the compound is not inherently hazardous under normal conditions, its degradation products may pose risks to aquatic ecosystems. As such, researchers are actively exploring methods to enhance its biodegradability or develop alternative compounds with lower environmental footprints.

In conclusion, 5-bromo-4-methylpyrimidine (CAS No. 1439-09-4) stands as a testament to the ingenuity and adaptability of modern chemistry. Its diverse applications across multiple disciplines highlight its importance as a versatile chemical entity. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an even greater role in shaping the future of science and technology.